N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(thiophene-2-carboxamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(thiophene-2-carbonylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H16N2O5S/c25-21(18-6-3-11-30-18)24-19-14-4-1-2-5-15(14)29-20(19)22(26)23-13-7-8-16-17(12-13)28-10-9-27-16/h1-8,11-12H,9-10H2,(H,23,26)(H,24,25)
• InChI Key: OYNPTRBLEBILDB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=CS5
• Molecular Formula: C22H16N2O5S
• Molecular Weight: 420.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(thiophene-2-carboxamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H16N2O5S and its molecular weight is 420.44. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Cell Adhesion Molecules

• Research has shown that derivatives of benzo[b]thiophene, benzofuran, indole, and naphthalene, such as PD 144795, effectively inhibit the expression of cell adhesion molecules like E-selectin, ICAM-1, and VCAM-1. This inhibition decreases the adherence of neutrophils to activated endothelial cells, suggesting potential anti-inflammatory applications (Boschelli et al., 1995).

Antimicrobial Evaluation

• A series of compounds, including 3-thiophene-2-carboxamides, have been synthesized and evaluated for their antimicrobial properties. The study involved synthesis, characterization, and docking studies, indicating these compounds could have applications in antimicrobial treatments (Talupur et al., 2021).

Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities

• Novel thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide have shown significant antiarrhythmic, serotonin antagonist, and antianxiety activities in pharmacological screenings. These findings open up possibilities for the development of new therapeutic agents in these domains (Amr et al., 2010).

Diuretic Activity

• Research into benzothiazole-2-carboxamide derivatives has revealed potential diuretic activities, suggesting these compounds' utility in managing conditions requiring diuretic intervention (Yar & Ansari, 2009).